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Compound of Interest

Compound Name: 3-Methoxybenzyl bromide

Cat. No.: B123926

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling
precautions for 3-(Bromomethyl)anisole (also known as 3-Methoxybenzyl bromide).
Adherence to these guidelines is critical to ensure a safe laboratory environment and minimize
the risk of exposure-related incidents. This document is intended for professionals in research,
development, and manufacturing who may handle this chemical.

Chemical Identification and Properties

Proper identification is the first step in ensuring chemical safety. 3-(Bromomethyl)anisole is a
benzyl bromide derivative.[1]

Identifier Value

Chemical Name 3-(Bromomethyl)anisole

3-Methoxybenzyl bromide, 1-(Bromomethyl)-3-

Synonyms methoxybenzene
CAS Number 874-98-6
Molecular Formula CsH9BroO
Molecular Weight 201.06 g/mol [2]
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Quantitative physical and chemical properties are crucial for risk assessment and the design of

safe experimental setups.

Property Value Source
Appearance Liquid

Boiling Point 152 °C (lit.) [1]
Density 1.436 g/mL at 25 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.575 (lit.)

Hazard Identification and Classification

3-(Bromomethyl)anisole is classified as a hazardous substance and requires careful handling.
[3] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
provides a standardized framework for communicating its hazards.

GHS Classification:

Hazard Class Category GHS Code
Skin Corrosion/Irritation 1B H314
Serious Eye Damage/Eye

y gersy H318

Irritation

GHS Pictograms and Signal Word:
e Pictogram: GHSO05 (Corrosion)
 Signal Word: Danger[3]

Hazard Statements:

o H314: Causes severe skin burns and eye damage.[2][3]
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o H318: Causes serious eye damage.[2]

Exposure Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and personal protective
equipment is mandatory.

Control Measure Specification

Work should be conducted in a well-ventilated
) ) area, preferably within a chemical fume hood.[4]
Engineering Controls ]
An eyewash station and safety shower must be

readily accessible.

Wear chemical safety goggles and a face shield.

[3]

Eye/Face Protection

Wear chemically resistant gloves (e.g., nitrile,
Skin Protection neoprene).[3] A lab coat or other protective

clothing is required to prevent skin contact.[3]

If working outside a fume hood or if vapors are
) ) generated, use a NIOSH-approved respirator
Respiratory Protection ) ) ]
with an appropriate cartridge (e.g., type ABEK

(EN14387)).

Safe Handling and Storage Protocols

Proper handling and storage are paramount to preventing accidents and maintaining the
chemical's integrity.

Handling:
e Avoid all personal contact, including inhalation of vapors.[5]

e Do not eat, drink, or smoke in areas where the chemical is handled.[5]
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o Keep containers tightly sealed when not in use.[5]

o Use spark-proof tools and take measures to prevent electrostatic discharge.[6]

Storage:

o Store in a cool, dry, and well-ventilated area.[5]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]
o Store in a locked and secure area.[8]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Protocol

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[6][8]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water or shower. Seek

immediate medical attention.[8]

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Seek immediate

medical attention.[6][8]

) Rinse mouth. Do NOT induce vomiting. Seek
Ingestion , , , ,
immediate medical attention.[8]

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard.
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o Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable
container for disposal.[5]

o Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent it from
entering drains or waterways.[5]

Experimental Workflows
Standard Operating Procedure for Handling 3-
(Bromomethyl)anisole
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Standard Operating Procedure for Handling

Preparation

'

Don Personal Protective Equipment (PPE)
- Chemical Goggles & Face Shield
- Chemically Resistant Gloves
- Lab Coat

'

Handling in Fume Hood

'

Weighing and Transfer

'

Reaction Setup

'

Decontamination and Cleanup

'

Waste Disposal

'

Secure Storage

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-(Bromomethyl)anisole.
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Emergency Response Protocol for Spills

Emergency Spill Response

Evacuate Immediate Area

'

Don Appropriate PPE

'

Contain Spill with Absorbent Material

'

Collect and Place in Sealed Container

'

Decontaminate Spill Area

'

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency response workflow for a 3-(Bromomethyl)anisole spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b123926#3-bromomethyl-anisole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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